(4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone

• IUPAC Name: (4-amino-3-fluorophenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C12H15FN2O/c13-10-8-9(4-5-11(10)14)12(16)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,14H2
• InChI Key: YFPGQVOVHAQYKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC(=C(C=C2)N)F
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

(4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone is an organic compound that features a fluorinated aromatic ring and a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone typically involves the reaction of 4-amino-3-fluorobenzoyl chloride with piperidine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, leading to a more consistent product quality.

Chemical Reactions Analysis

Types of Reactions

(4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

Oxidation: Nitro derivatives of the compound.

Reduction: Alcohol derivatives.

Substitution: Hydroxyl or amino-substituted derivatives.

Scientific Research Applications

(4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• (4-Amino-3-chlorophenyl)(piperidin-1-yl)methanone
• (4-Amino-3-bromophenyl)(piperidin-1-yl)methanone
• (4-Amino-3-methylphenyl)(piperidin-1-yl)methanone

Uniqueness

(4-Amino-3-fluorophenyl)(piperidin-1-yl)methanone is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.